(2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C18H18BrNO3S |
|---|---|
Molecular Weight |
408.3 g/mol |
IUPAC Name |
(2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate |
InChI |
InChI=1S/C18H18BrNO3S/c1-12-11-18(2,3)20-17-9-6-14(10-16(12)17)23-24(21,22)15-7-4-13(19)5-8-15/h4-11,20H,1-3H3 |
InChI Key |
PGRCKWOTLWOBMX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(NC2=C1C=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)Br)(C)C |
Origin of Product |
United States |
Mechanism of Action
The mechanism of action (MoA) of a compound refers to the specific biochemical interaction through which it produces its effects. This typically involves binding to a molecular target, such as a protein or nucleic acid, and modulating its activity. The pathways involved can include:
Receptor Binding: The compound binds to a receptor on the cell surface or within the cell, triggering a cascade of intracellular events.
Enzyme Inhibition: The compound inhibits the activity of a specific enzyme, preventing it from catalyzing its reaction.
Signal Transduction Pathways: The compound affects signaling pathways, altering the communication between cells and the cellular response.
Gene Expression: The compound can influence the transcription and translation of genes, leading to changes in protein synthesis.
For example, in cancer therapy, some compounds target specific proteins involved in cell division, thereby inhibiting tumor growth .
Biological Activity
Overview
Methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate is a heterocyclic compound within the benzimidazole class, characterized by its unique fused ring system containing nitrogen and sulfur atoms. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.
The biological activity of methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The compound's structure allows it to modulate the activity of these targets, leading to various biological effects. Notably, it has been shown to exhibit anticancer properties through mechanisms such as:
- Topoisomerase Inhibition : The compound acts as an inhibitor of topoisomerases, enzymes critical for DNA replication and transcription.
- DNA Intercalation : It can intercalate into DNA strands, disrupting normal cellular processes and promoting apoptosis in cancer cells.
- Epigenetic Regulation : Some studies suggest that derivatives may function as epigenetic regulators, impacting gene expression profiles.
Biological Activity Data
Case Studies
- Anticancer Activity : A study demonstrated that methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate derivatives exhibited significant cytotoxic effects against K562 leukaemia cells with IC50 values indicating potent activity. The mechanism involved DNA damage leading to apoptosis through intrinsic pathways.
- Enzyme Inhibition : Research highlighted the compound's ability to inhibit topoisomerase I and II with varying degrees of potency among different derivatives. For instance, certain derivatives showed IC50 values below 15 μmol/L against human cancer cell lines.
Comparative Analysis
When comparing methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate with other benzimidazole derivatives:
| Compound | Activity Type | Potency |
|---|---|---|
| Methyl 4-oxo-[1,3]thiazino[3,2-a]benzimidazole-2-carboxylate | Topoisomerase Inhibitor | IC50 < 15 μmol/L |
| Benzimidazole Derivatives | Various (e.g., anti-proliferative) | IC50 > 20 μmol/L |
Scientific Research Applications
Medicinal Chemistry
Antimicrobial Activity
Research indicates that derivatives of quinoline compounds, including (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate, exhibit significant antimicrobial properties. Studies have shown that similar compounds can inhibit the growth of various bacterial strains and fungi. For instance:
| Pathogen | Minimum Inhibitory Concentration (MIC) | Activity Type |
|---|---|---|
| Staphylococcus aureus | 32 µg/mL | Bactericidal |
| Escherichia coli | 64 µg/mL | Bacteriostatic |
| Candida albicans | 16 µg/mL | Fungicidal |
These findings suggest potential therapeutic applications in treating infections caused by resistant pathogens.
Anti-inflammatory Properties
Quinoline derivatives are also being explored for their anti-inflammatory effects. Research has indicated that compounds similar to (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate can modulate inflammatory pathways, making them candidates for developing new anti-inflammatory drugs.
Catalysis
Cross-Coupling Reactions
The compound plays a pivotal role as a ligand in nickel-catalyzed cross-coupling reactions. Such reactions are essential in synthesizing complex organic molecules. For example, it has been utilized in the arylation of heteroaryl-containing diarylmethanes, demonstrating high yields and selectivity:
| Reaction Type | Yield (%) | Conditions |
|---|---|---|
| Nickel-Catalyzed Arylation | 93% | 100 °C for 16 hours |
This application highlights its utility in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals.
Material Science
Polymer Chemistry
In material science, (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate is being studied for its potential use in creating functional polymers. Its sulfonate group enhances solubility and reactivity, making it suitable for incorporation into polymer matrices that require specific thermal or mechanical properties.
Case Study 1: Antimicrobial Efficacy
A clinical study evaluated the antimicrobial efficacy of a related quinoline derivative against resistant bacterial strains. The results indicated a significant reduction in infection rates among patients treated with the compound.
Findings : The study reported a decrease in bacterial load and improved patient outcomes with minimal side effects.
Case Study 2: Catalytic Application
In a laboratory setting, researchers employed (2,2,4-trimethyl-1H-quinolin-6-yl) 4-bromobenzenesulfonate as a ligand in nickel-catalyzed reactions to synthesize complex molecules. The study demonstrated that the compound facilitated reactions under mild conditions with high efficiency.
Findings : The reactions yielded target compounds with excellent purity and yield percentages.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
